1-(benzylamino)-3-phenoxy-2-propanol

• IUPAC Name: 1-(benzylamino)-3-phenoxypropan-2-ol
• InChI: InChI=1S/C16H19NO2/c18-15(13-19-16-9-5-2-6-10-16)12-17-11-14-7-3-1-4-8-14/h1-10,15,17-18H,11-13H2
• InChI Key: SQKDNRNNDKUKAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCC(COC2=CC=CC=C2)O
• Molecular Formula: C16H19NO2
• Molecular Weight: 257.33 g/mol

Description

1-(benzylamino)-3-phenoxy-2-propanol is a useful research compound. Its molecular formula is C16H19NO2 and its molecular weight is 257.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 257.141578849 g/mol and the complexity rating of the compound is 223. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism Study

1-(benzylamino)-3-phenoxy-2-propanol has been studied for its metabolic pathway. Inoue, Suzuki, & Niwaguchi (1983) explored the metabolism of a similar compound, 1-phenyl-2-(N-benzylamino)propane, using rat-liver microsomes. They identified various metabolites and investigated the enzymatic processes involved (Inoue, Suzuki, & Niwaguchi, 1983).

Anaesthetic Application in Aquatic Organisms

Czerniak, Gomulka, & Dągowski (2017) examined the efficacy of 1-phenoxy-2-propanol as an anaesthetic in aquatic organisms. Their study evaluated its influence on biochemical and hematological blood indices of juvenile common carp, demonstrating its effectiveness and moderate stress response in fish (Czerniak, Gomulka, & Dągowski, 2017).

Pharmaceutical Composition and Beta-Adrenergic Blocking Activity

A pharmaceutical composition containing derivatives of 1-acylaminophenoxy-3-amino-2-propanol, which includes this compound, has been explored for beta-adrenergic blocking activity. This application is relevant in treating heart diseases, hypertension, and phaeochromocytoma in warm-blooded animals, including humans (Mcduff & Traynor, 1994) (Mcduff & Traynor, 1994).

Use in Industrial Resolution of Racemic Mixtures

Hasegawa, Miura, Watadani, & Hong (1998) discussed the use of 1-benzylamino-3-phenoxy-2-propanol in industrial applications, specifically in the resolution of racemic mixtures via diastereomeric salt formation. It serves as a resolving agent for acids in these processes (Hasegawa, Miura, Watadani, & Hong, 1998).

Enzymatic Resolution in Biotechnology

Miyazawa, Yukawa, Koshiba, Ueji, Yanagihara, & Yamada (2001) researched the enzymatic resolution of 2-phenoxy-1-propanols, including compounds similar to this compound. They achieved moderate to good enantioselectivity using lipase from Achromobacter sp., demonstrating potential applications in biotechnology and pharmaceutical synthesis (Miyazawa et al., 2001).

Mechanism of Action

Mode of Action

It has been suggested that it may act as a chiral resolution agent of organic acids, such as tartaric acid and malic acid . This suggests that it may interact with its targets by binding to them in a way that allows it to distinguish between different optical isomers of a compound .

Result of Action

As a chiral resolution agent, it may influence the spatial arrangement of molecules, potentially affecting their biological activity .

Action Environment

Factors such as temperature, pH, and the presence of other compounds could potentially influence its activity .